2-{2-[(4-methoxyphenyl)sulfonyl]ethyl}-1,3-benzoxazole

• IUPAC Name: 2-[2-(4-methoxyphenyl)sulfonylethyl]-1,3-benzoxazole
• InChI: InChI=1S/C16H15NO4S/c1-20-12-6-8-13(9-7-12)22(18,19)11-10-16-17-14-4-2-3-5-15(14)21-16/h2-9H,10-11H2,1H3
• InChI Key: ROMWSLZGDUKKHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCC2=NC3=CC=CC=C3O2
• Molecular Formula: C16H15NO4S
• Molecular Weight: 317.4 g/mol

Description

2-{2-[(4-methoxyphenyl)sulfonyl]ethyl}-1,3-benzoxazole, also known as MPEB, is a chemical compound that has attracted the attention of researchers due to its potential therapeutic applications. MPEB belongs to the class of benzoxazole derivatives and has been studied extensively for its effects on various biological systems.

Mechanism of Action

2-{2-[(4-methoxyphenyl)sulfonyl]ethyl}-1,3-benzoxazole acts as a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5). This receptor is involved in various physiological processes such as learning and memory, and its dysfunction has been implicated in various neurological disorders. This compound enhances the activity of mGluR5, leading to increased neurotransmitter release and improved synaptic plasticity.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to improve cognitive function and reduce anxiety-like behavior. This compound has also been shown to reduce the rewarding effects of drugs of abuse, which may have implications for the treatment of addiction.

Advantages and Limitations for Lab Experiments

One advantage of 2-{2-[(4-methoxyphenyl)sulfonyl]ethyl}-1,3-benzoxazole is its high purity level, which makes it suitable for use in various laboratory experiments. However, one limitation is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-{2-[(4-methoxyphenyl)sulfonyl]ethyl}-1,3-benzoxazole. One area of interest is its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in treating addiction, as it has been shown to reduce the rewarding effects of drugs of abuse. Additionally, further research is needed to fully understand the molecular mechanisms underlying the effects of this compound on glutamate receptors and other biological systems.

Synthesis Methods

The synthesis of 2-{2-[(4-methoxyphenyl)sulfonyl]ethyl}-1,3-benzoxazole involves the reaction of 4-methoxybenzenesulfonyl chloride with 2-amino-1,3-benzoxazole in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a high purity level.

Scientific Research Applications

2-{2-[(4-methoxyphenyl)sulfonyl]ethyl}-1,3-benzoxazole has been studied for its potential therapeutic applications in various fields of medicine. In neuroscience, this compound has been shown to modulate the activity of glutamate receptors, which are involved in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has also been studied for its potential use in treating drug addiction, as it has been shown to reduce the rewarding effects of drugs such as cocaine and methamphetamine.